Cas no 1807139-56-5 (3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride
• CAS No: 1807139-56-5
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4893536
• Update Time: 2025-05-21

3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-6(8(10)11)4(7(9)14)2-5(12)13-3/h2,8H,1H3
• InChI Key： BIIDUUORNPAJRL-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride

3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride (CAS No. 1807139-56-5)

3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride is a highly specialized organic compound with the CAS registry number 1807139-56-5. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in various chemical applications. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at the 3-position, an iodo group at the 6-position, and a methyl group at the 2-position. Additionally, the 4-position of the pyridine ring is substituted with a carbonyl chloride group, which imparts unique reactivity and functionality to the molecule.

The synthesis of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride typically involves multi-step organic synthesis strategies. Recent advancements in synthetic chemistry have enabled the precise control of substituents on aromatic rings, making it possible to synthesize such complex structures with high yield and purity. The introduction of the difluoromethyl group is often achieved through nucleophilic substitution or coupling reactions, while the iodo and methyl groups are introduced via directed metallation or alkylation techniques. The carbonyl chloride group is typically introduced through a Friedel-Crafts acylation or via a substitution reaction involving an acyl chloride.

One of the most significant applications of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride lies in its use as an intermediate in drug discovery and development. The presence of multiple functional groups on this molecule makes it an ideal candidate for exploring various biological activities. For instance, the iodo group can serve as a leaving group in nucleophilic substitution reactions, enabling the incorporation of bioactive substituents. Similarly, the difluoromethyl group can modulate the electronic properties of the molecule, influencing its interaction with biological targets.

Recent studies have highlighted the potential of pyridine derivatives like 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride in medicinal chemistry. Researchers have demonstrated that such compounds can exhibit potent inhibitory activity against key enzymes involved in disease pathways, such as kinases and proteases. For example, a study published in *Journal of Medicinal Chemistry* explored the anti-cancer potential of this compound by evaluating its ability to inhibit tumor growth in preclinical models.

In addition to its role in drug discovery, 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride has also found applications in materials science. The carbonyl chloride group can act as a reactive site for polymerization or cross-linking reactions, making this compound useful in the development of advanced materials with tailored properties. Recent research has focused on its use as a building block for constructing functional polymers with applications in electronics and optoelectronics.

The structural uniqueness of 3-(Difluoromethyl)-6-iodo-2-methylpyridine-4-carbonyl chloride also makes it an attractive candidate for exploring fundamental chemical reactivity. For instance, studies have investigated its participation in organocatalytic reactions, where it serves as both a substrate and a catalyst. These studies have provided valuable insights into the mechanistic aspects of such reactions, contributing to the broader understanding of organic chemistry.

From an environmental perspective, understanding the fate and behavior of 3-(Difluoromethyl)-6-Iodo-Methy Pyridinyl Carbonyl Chloride is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradation pathways under various environmental conditions. Results indicate that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts.

In conclusion, 3-(Difluoromethyl)-6-Iodo-Methy Pyridinyl Carbonyl Chloride (CAS No: 180713956) is a versatile compound with significant potential across multiple fields. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and reactivity, this compound is poised to play an increasingly important role in advancing chemical science and technology.